Cas no 279251-07-9 (1H-Imidazole-5-carboxaldehyde,2-(2-thiazolyl)-)
279251-07-9 structure
Product Name:1H-Imidazole-5-carboxaldehyde,2-(2-thiazolyl)-
CAS No:279251-07-9
MF:C7H5N3OS
MW:179.199099302292
CID:248234
PubChem ID:10749843
Update Time:2025-04-19
1H-Imidazole-5-carboxaldehyde,2-(2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxaldehyde,2-(2-thiazolyl)-
- 1H-Imidazole-4-carboxaldehyde,2-(2-thiazolyl)- (9CI)
- 2-thiazol-2-yl-1H-imidazole-4-carbaldehyde
- MFCD14583343
- 2-(Thiazol-2-yl)-1H-imidazole-5-carbaldehyde
- 2-(2-Thiazolyl)imidazole-4-carbaldehyde
- 2-thiazol-2-yl-1H-imidazol-4-carbaldehyde
- SCHEMBL2922996
- 279251-07-9
- SY342895
- MRXCTAVNDNVTMW-UHFFFAOYSA-N
-
- Inchi: 1S/C7H5N3OS/c11-4-5-3-9-6(10-5)7-8-1-2-12-7/h1-4H,(H,9,10)
- InChI Key: MRXCTAVNDNVTMW-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1=NC=C(C=O)N1
Computed Properties
- Exact Mass: 179.01545
- Monoisotopic Mass: 179.01533297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- PSA: 58.64
1H-Imidazole-5-carboxaldehyde,2-(2-thiazolyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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